Cas no 54130-93-7 (Benzenepentanoic acid, 2,3-dimethoxy-)

• Product Name: Benzenepentanoic acid, 2,3-dimethoxy-
• CAS No: 54130-93-7
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 4029070
• PubChem ID: 11521543
• Update Time: 2025-04-24

Benzenepentanoic acid, 2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, 2,3-dimethoxy-
• 5-(2,3-DIMETHOXYPHENYL)PENTANOIC ACID
• SY364719
• MFCD27922496
• 54130-93-7
• SNXMEWJKLJJLGL-UHFFFAOYSA-N
• 5-(2,3-dimethoxyphenyl)pentanoicAcid
• 5-(2',3'-Dimethoxyphenyl)pentanoic acid
• SCHEMBL6112724

• Inchi： 1S/C13H18O4/c1-16-11-8-5-7-10(13(11)17-2)6-3-4-9-12(14)15/h5,7-8H,3-4,6,9H2,1-2H3,(H,14,15)
• InChI Key： SNXMEWJKLJJLGL-UHFFFAOYSA-N
• SMILES： C1(CCCCC(O)=O)=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 238.12050905Da
• Monoisotopic Mass: 238.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Additional information on Benzenepentanoic acid, 2,3-dimethoxy-

Benzenepentanoic Acid, 2,3-Dimethoxy: A Comprehensive Overview

Benzenepentanoic acid, 2,3-dimethoxy (CAS No. 54130-93-7) is a chemical compound with a unique structure that combines aromatic and carboxylic acid functionalities. This compound has garnered attention in various fields due to its potential applications in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

The molecular structure of benzenepentanoic acid, 2,3-dimethoxy consists of a benzene ring substituted with two methoxy groups at the 2 and 3 positions and a pentanoic acid chain attached at the para position. This arrangement imparts the compound with both hydrophobic and hydrophilic characteristics, making it versatile for various chemical reactions. The presence of the methoxy groups introduces electron-donating effects, which can influence the reactivity of the molecule in different environments.

Recent studies have explored the synthesis of benzenepentanoic acid, 2,3-dimethoxy through innovative routes that emphasize sustainability and efficiency. For instance, researchers have employed green chemistry principles to develop catalytic systems that minimize waste and energy consumption during the synthesis process. These methods not only improve the scalability of production but also align with global efforts to promote environmentally friendly chemical manufacturing.

In terms of applications, benzenepentanoic acid, 2,3-dimethoxy has shown promise in drug discovery programs targeting specific biological pathways. Its ability to modulate enzyme activity or interact with membrane receptors makes it a valuable lead compound for developing new therapeutic agents. Additionally, this compound has been investigated for its potential use in agrochemicals as a plant growth regulator or as a component in formulations designed to enhance crop resilience against environmental stressors.

Recent research has also delved into the material science applications of benzenepentanoic acid, 2,3-dimethoxy, particularly in the development of advanced polymers and coatings. Its unique combination of aromatic stability and carboxylic acid reactivity enables it to serve as a building block for high-performance materials with tailored properties such as improved mechanical strength or enhanced thermal stability.

The pharmacokinetic profile of benzenepentanoic acid, 2,3-dimethoxy has been a subject of interest in preclinical studies. Researchers have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability as a drug candidate. These studies have provided valuable insights into optimizing its bioavailability and minimizing potential toxicity profiles.

In conclusion,benzenepentanoic acid, 2,3-dimethoxy (CAS No. 54130-93-7) is a multifaceted compound with diverse applications across various industries. Ongoing research continues to uncover new opportunities for its use while addressing challenges related to scalability and environmental impact. As scientific advancements unfold,benzenepentanoic acid, dimethoxy derivatives, and related compounds are poised to play an increasingly significant role in shaping future innovations in chemistry and beyond.